5-Bromo-N-cyclohexyl-2-furamide
Overview
Description
5-Bromo-N-cyclohexyl-2-furamide is a chemical compound with the CAS Number: 117845-24-6 . It has a molecular weight of 272.14 and its linear formula is C11 H14 Br N O2 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 5-Bromo-N-cyclohexyl-2-furamide is 1S/C11H14BrNO2/c12-10-7-6-9 (15-10)11 (14)13-8-4-2-1-3-5-8/h6-8H,1-5H2, (H,13,14) . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
5-Bromo-N-cyclohexyl-2-furamide is a solid at room temperature . The compound’s storage temperature is at room temperature .Scientific Research Applications
Radical Cyclizations in Organic Synthesis
Radical cyclizations are pivotal in organic synthesis for constructing carbo- and heterocyclic compounds. Studies have shown that the regiochemistry of radical cyclizations, a factor critical in designing synthesis pathways for physiologically active compounds, can be controlled by reaction temperature and the conformation of radical precursors. This methodology has applications in synthesizing therapeutically important materials, illustrating the potential of furamide derivatives in creating complex molecular architectures (Ishibashi & Tamura, 2004).
Biomass-Derived Furan Derivatives
Furan derivatives from biomass, such as 5-Hydroxymethylfurfural (HMF), are recognized for their versatility as platform chemicals. They can be transformed into a wide array of monomers, polymers, fuels, and other chemicals, demonstrating the ecological and economic benefits of renewable feedstocks. This includes the potential for furan derivatives to serve as alternatives to non-renewable hydrocarbon sources, which aligns with the interest in "5-Bromo-N-cyclohexyl-2-furamide" for sustainable and green chemistry applications (Chernyshev, Kravchenko, & Ananikov, 2017).
Catalytic Transformations of Biomass-Derived Furfurals
The catalytic transformation of furfural and its derivatives into cyclopentanones and related compounds showcases the potential of furan compounds in synthesizing valuable industrial intermediates. Such transformations underscore the importance of developing efficient catalytic systems for the conversion of renewable resources into high-value chemicals, hinting at the broader applicability of compounds like "5-Bromo-N-cyclohexyl-2-furamide" in catalysis and material science (Dutta & Bhat, 2021).
Safety and Hazards
properties
IUPAC Name |
5-bromo-N-cyclohexylfuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO2/c12-10-7-6-9(15-10)11(14)13-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIYUOQBROIUTOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC=C(O2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40966878 |
Source
|
| Record name | 5-Bromo-N-cyclohexylfuran-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40966878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-N-cyclohexyl-2-furamide | |
CAS RN |
117845-24-6, 5245-88-5 |
Source
|
| Record name | 5-Bromo-N-cyclohexyl-2-furancarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=117845-24-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-N-cyclohexylfuran-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40966878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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